Cas no 1218908-71-4 (Potassium (4-chloro-3-nitrophenyl)trifluoroborate)

• Product Name: Potassium (4-chloro-3-nitrophenyl)trifluoroborate
• CAS No: 1218908-71-4
• MF: C₆H₃BClF₃KNO₂
• MW: 263.451031923294
• MDL: MFCD12026115
• CID: 828295
• PubChem ID: 56845225
• Update Time: 2025-10-29

Potassium (4-chloro-3-nitrophenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (4-chloro-3-nitrophenyl)trifluoroborate
• B-3479
• X1783
• DTXSID50718663
• DB-361516
• CS-0442637
• MFCD12026115
• potassium,(4-chloro-3-nitrophenyl)-trifluoroboranuide
• AKOS015910172
• EN300-7366270
• Potassium (4-chloro-3-nitrophenyl)(trifluoro)borate(1-)
• 1218908-71-4
• potassium;(4-chloro-3-nitrophenyl)-trifluoroboranuide
• Borate(1-), (4-chloro-3-nitrophenyl)trifluoro-, potassium (1:1), (T-4)-
• POTASSIUM (4-CHLORO-3-NITROPHENYL)TRIFLUOROBORANUIDE
• Potassium(4-chloro-3-nitrophenyl)trifluoroborate

• MDL： MFCD12026115
• Inchi： 1S/C6H3BClF3NO2.K/c8-5-2-1-4(7(9,10)11)3-6(5)12(13)14;/h1-3H;/q-1;+1
• InChI Key： PAXRNCOHQNLNIO-UHFFFAOYSA-N
• SMILES： [K+].ClC1C=CC([B-](F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.95300
• Monoisotopic Mass: 262.9534522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 2.82580

Additional information on Potassium (4-chloro-3-nitrophenyl)trifluoroborate

Potassium (4-chloro-3-nitrophenyl)trifluoroborate: A Versatile Reagent in Modern Organic Synthesis

Potassium (4-chloro-3-nitrophenyl)trifluoroborate (CAS No. 1218908-71-4) is an organotrifluoroborate salt that has gained significant attention in synthetic chemistry due to its stability, reactivity, and utility in cross-coupling reactions. As part of the broader class of organoboron compounds, this reagent exemplifies the advancements in sustainable chemistry and green synthesis, aligning with current trends in reducing environmental impact and improving efficiency in chemical processes. Its molecular structure, featuring both chloro and nitro substituents on the aromatic ring, allows for diverse functionalization, making it a valuable building block in pharmaceuticals, materials science, and agrochemical research.

The compound's popularity stems from its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone method in modern organic synthesis for forming carbon-carbon bonds. Researchers and industries frequently search for terms like "boronic acid derivatives" and "trifluoroborate applications" to explore alternatives to traditional reagents that offer higher stability and reduced toxicity. Potassium (4-chloro-3-nitrophenyl)trifluoroborate addresses these needs by providing improved handling characteristics and compatibility with aqueous conditions, which is crucial for scaling up reactions in industrial settings. This aligns with the growing demand for eco-friendly chemical processes, as highlighted in searches for "green chemistry reagents" and "sustainable synthesis tools."

In the context of drug discovery and pharmaceutical development, this compound serves as a key intermediate for constructing complex molecules. Its 4-chloro-3-nitrophenyl group can be further modified through nucleophilic substitution or reduction reactions, enabling the synthesis of compounds with potential biological activity. This connects to hot topics such as "AI-driven molecule design" and "high-throughput screening," where efficient building blocks are essential for accelerating research. Additionally, its stability under various conditions makes it a preferred choice in combinatorial chemistry, supporting innovations in personalized medicine and targeted therapies.

Beyond pharmaceuticals, Potassium (4-chloro-3-nitrophenyl)trifluoroborate finds applications in material science, particularly in the development of organic electronic devices and advanced polymers. The nitro and chloro groups facilitate further chemical modifications, allowing for the creation of materials with tailored optical or electronic properties. This resonates with searches for "functional materials synthesis" and "organic semiconductors," areas that are rapidly evolving due to demands in renewable energy and technology sectors. Its role in such cutting-edge applications underscores its importance in fostering innovation and sustainability.

From a practical perspective, the handling and storage of Potassium (4-chloro-3-nitrophenyl)trifluoroborate are straightforward, as it is typically supplied as a stable, crystalline solid. This ease of use contributes to its adoption in both academic and industrial laboratories, where reproducibility and safety are paramount. Frequently asked questions in search engines, such as "how to use trifluoroborates in coupling reactions" or "benefits of potassium organotrifluoroborates," highlight the need for accessible information on practical applications. By providing a reliable and efficient route to complex structures, this compound supports the broader goals of cost-effective and scalable synthesis.

Looking ahead, the continued interest in Potassium (4-chloro-3-nitrophenyl)trifluoroborate is expected to grow, driven by advancements in catalytic systems and the push toward more sustainable chemical practices. Its compatibility with emerging technologies, such as flow chemistry and automated synthesis platforms, positions it as a future-proof reagent in the chemist's toolkit. As research progresses, this compound will likely play a pivotal role in addressing global challenges, from developing new therapeutics to creating innovative materials, making it a subject of ongoing exploration and optimization in the scientific community.